Azepan-1-yl(7-methyl-4-((3,4,5-trimethoxyphenyl)amino)-1,8-naphthyridin-3-yl)methanone

• IUPAC Name: azepan-1-yl-[7-methyl-4-(3,4,5-trimethoxyanilino)-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C25H30N4O4/c1-16-9-10-18-22(28-17-13-20(31-2)23(33-4)21(14-17)32-3)19(15-26-24(18)27-16)25(30)29-11-7-5-6-8-12-29/h9-10,13-15H,5-8,11-12H2,1-4H3,(H,26,27,28)
• InChI Key: WVWCXLVIWHKSFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=C(C(=C3)OC)OC)OC)C(=O)N4CCCCCC4
• Molecular Formula: C25H30N4O4
• Molecular Weight: 450.5 g/mol

Description

Azepan-1-yl(7-methyl-4-((3,4,5-trimethoxyphenyl)amino)-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C25H30N4O4 and its molecular weight is 450.539. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : A novel naphthyridine derivative exhibited significant anticancer activity in human malignant melanoma cell lines. It was found to induce necroptosis at low concentrations and apoptosis at high concentrations, suggesting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).
• Protein Kinase B (PKB) Inhibition : Novel azepane derivatives were prepared and evaluated for their inhibitory activity against PKB-alpha and PKA. The study aimed at optimizing these compounds for increased plasma stability, revealing their potential as drug candidates (Breitenlechner et al., 2004).
• Antiviral Activity : Derivatives of 1-(4-chlorophenyl)-4-(para-tolyl)-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carboxylic acid demonstrated significant antiviral activity against the Flu A H1N1 virus, highlighting the potential of azepine derivatives in antiviral drug development (Demchenko et al., 2019).

Synthetic Organic Chemistry Applications

• Synthesis of Fused Azepine-Tetrazoles : The Ugi four-component reaction was utilized for the synthesis of fused azepine-tetrazole libraries, demonstrating the versatility of azepine derivatives in generating biologically relevant small molecules for screening purposes (Nixey et al., 2002).
• Thermolysis of Aryl Azides : Studies on the thermolysis of aryl azides leading to the formation of azepines underscore the synthetic utility of azepines in organic chemistry, providing insights into reaction mechanisms and yield optimization (Ohba et al., 1986).